![molecular formula C13H25NO B2822294 [1-(Cyclohexylmethyl)piperidin-3-yl]methanol CAS No. 415922-55-3](/img/structure/B2822294.png)
[1-(Cyclohexylmethyl)piperidin-3-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[1-(Cyclohexylmethyl)piperidin-3-yl]methanol” is a chemical compound with the molecular formula C13H25NO . It has a molecular weight of 211.349.
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a cyclohexylmethyl group and a methanol group .Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis and crystal structure of compounds related to "[1-(Cyclohexylmethyl)piperidin-3-yl]methanol" have been extensively studied. For instance, compounds with similar structures have been synthesized through condensation reactions, with their structures investigated by X-ray crystallography. These studies reveal the chair conformation of the piperidine ring and the tetrahedral geometry around sulfur atoms in sulfonated derivatives (Girish et al., 2008). Similar synthesis techniques have been applied to other derivatives, showcasing a range of crystallographic structures and providing insights into the molecular geometry of these compounds (Prasad et al., 2008).
Catalysis and Polymerization
- Certain derivatives of "this compound" have been involved in catalytic processes and polymerization reactions. For example, palladium (II) complexes containing cycloalkyl and piperidinyl methanimines have shown catalytic activity for the polymerization of methyl methacrylate, indicating potential applications in materials science and chemical synthesis (Kim et al., 2014).
Organic Reactions and Mechanistic Insights
- The compound and its derivatives have been utilized in studying organic reactions and mechanisms. Research on methanol as a hydrogen donor in reactions catalyzed by ruthenium and rhodium complexes, for instance, has provided valuable insights into the reduction of ketones to alcohols, highlighting the versatility of these compounds in organic synthesis (Smith & Maitlis, 1985).
Analytical Chemistry Applications
- In analytical chemistry, methods for analyzing methanol in the presence of ethanol have been developed using hybrid capillary electrophoresis devices, demonstrating the importance of these compounds in developing new analytical techniques (Santos et al., 2017).
properties
IUPAC Name |
[1-(cyclohexylmethyl)piperidin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H25NO/c15-11-13-7-4-8-14(10-13)9-12-5-2-1-3-6-12/h12-13,15H,1-11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEHMRCHOWLLJFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCCC(C2)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H25NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.